Cas no 68443-42-5 (Methyl (e)-12-hydroxyoctadec-9-enoate;propan-2-ol;titanium)

• Product Name: Methyl (e)-12-hydroxyoctadec-9-enoate;propan-2-ol;titanium
• CAS No: 68443-42-5
• MF: C₆₀H₁₁₆O₁₀Ti
• MW: 1045.42406177521
• CID: 1728074
• PubChem ID: 172131
• Update Time: 2025-04-21

Methyl (e)-12-hydroxyoctadec-9-enoate;propan-2-ol;titanium Chemical and Physical Properties

Names and Identifiers

• Titanium, tris(methyl (9Z,12R)-12-(hydroxy-kappaO)-9-octadecenoato)(2-propanolato)-, (T-4)-
• Tris(methyl (R)-12-hydroxyoleato-O12)(propan-2-olato)titanium
• 9-octadecenoic acid, 12-hydroxy-, methyl ester, titanium salt, (9E)-, compd. with 2-propanol (3:1:1)
• methyl (E)-12-hydroxyoctadec-9-enoate,propan-2-ol,titanium
• methyl (E)-12-hydroxyoctadec-9-enoate
• propan-2-ol
• titanium
• 68443-42-5
• EINECS 270-520-2
• Methyl (e)-12-hydroxyoctadec-9-enoate;propan-2-ol;titanium

• Inchi： 1S/3C19H36O3.C3H8O.Ti/c3*1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2;1-3(2)4;/h3*10,13,18,20H,3-9,11-12,14-17H2,1-2H3;3-4H,1-2H3;
• InChI Key： ZJBCXFQOBIVIJL-UHFFFAOYSA-N
• SMILES： [Ti].OC(CC=CCCCCCCCC(=O)OC)CCCCCC.OC(CC=CCCCCCCCC(=O)OC)CCCCCC.OC(CC=CCCCCCCCC(=O)OC)CCCCCC.OC(C)C

Computed Properties

• Exact Mass: 418.27672
• Monoisotopic Mass: 1044.8047906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 71
• Rotatable Bond Count: 48
• Complexity: 1010
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 66.76